Cas no 1424996-15-5 (Methyl 1-propan-2-yl-1,2,4-triazole-3-carboxylate)

• Product Name: Methyl 1-propan-2-yl-1,2,4-triazole-3-carboxylate
• CAS No: 1424996-15-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 2116384
• Update Time: 2023-08-04

Methyl 1-propan-2-yl-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-isopropyl-1H-1,2,4-triazole-3-carboxylate
• methyl 1-(propan-2-yl)-1H-1,2,4-triazole-3-carboxylate
• Methyl 1-propan-2-yl-1,2,4-triazole-3-carboxylate

• Inchi： 1S/C7H11N3O2/c1-5(2)10-4-8-6(9-10)7(11)12-3/h4-5H,1-3H3
• InChI Key： LACAJWDXIWZLDU-UHFFFAOYSA-N
• SMILES： O(C)C(C1N=CN(C(C)C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 57